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Compound of Interest

Compound Name:

3-(((tert-

Butoxycarbonyl)amino)methyl)ben

zoic acid

Cat. No.: B051098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of N-tert-butoxycarbonyl-3-(aminomethyl)benzoic acid (Boc-3-

AMBA). The information is intended to support research and development activities in

medicinal chemistry, chemical biology, and drug discovery.

Core Physical and Chemical Properties
Boc-3-AMBA, with the chemical formula C₁₃H₁₇NO₄, is a derivative of 3-(aminomethyl)benzoic

acid where the amino group is protected by a tert-butoxycarbonyl (Boc) group. This protecting

group strategy is common in organic synthesis to prevent unwanted side reactions of the amine

functionality. While specific experimental data for some properties of Boc-3-AMBA are not

widely published, data for its isomers and related compounds, along with computational

predictions, provide a solid basis for its characterization.
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Property Value Source

Molecular Formula C₁₃H₁₇NO₄ ---

Molecular Weight 267.28 g/mol ---

Predicted Boiling Point 427.8 ± 38.0 °C [1]

Predicted Density 1.178 ± 0.06 g/cm³ [1]

Melting Point 164-168 °C (for 4-isomer) [1][2]

Solubility Soluble in Methanol [1]

CAS Number 117445-22-4 [3]

Synthesis and Experimental Protocols
The synthesis of Boc-3-AMBA typically involves the protection of the amino group of 3-

(aminomethyl)benzoic acid using di-tert-butyl dicarbonate (Boc₂O). While a specific protocol for

the 3-isomer is not detailed in the available literature, a general and adaptable procedure for

the Boc protection of aminobenzoic acids is well-established.

General Experimental Protocol for Boc Protection of
(Aminomethyl)benzoic Acid
This protocol is adapted from the synthesis of the 4-isomer and can be applied to the 3-isomer

with minor modifications.

Materials:

3-(Aminomethyl)benzoic acid

Di-tert-butyl dicarbonate (Boc₂O)

Tetrahydrofuran (THF)

Deionized water

Saturated aqueous sodium bicarbonate solution
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1 M Hydrochloric acid solution

Procedure:

Dissolve 3-(aminomethyl)benzoic acid in a mixture of tetrahydrofuran and deionized water.

Stir the solution at room temperature.

Slowly add di-tert-butyl dicarbonate to the reaction mixture.

Adjust the pH of the reaction system to approximately 6 by the slow addition of a saturated

aqueous sodium bicarbonate solution.

Continue stirring the reaction mixture for 16 hours at room temperature.

Upon completion of the reaction, carefully acidify the solution to a pH of approximately 3 with

a 1 M hydrochloric acid solution, which should precipitate a white solid.

Collect the solid product by filtration.

Wash the collected solid with deionized water.

Dry the product to afford Boc-3-AMBA as a white solid.

Experimental Workflow for Boc Protection
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Dissolution Reaction Work-up and Isolation

Start with 3-(Aminomethyl)benzoic acid Dissolve in THF and Water Add Di-tert-butyl dicarbonate Adjust pH to ~6 with NaHCO₃ Stir for 16 hours at RT Acidify to pH ~3 with HCl Precipitation of Boc-3-AMBA Filter the solid Wash with Deionized Water Dry the product Obtain pure Boc-3-AMBA

Boc-3-AMBA

Deprotection to yield 3-AMBA

Phenotypic Screening (e.g., cell viability, functional assays)

Target Identification (e.g., affinity chromatography, genetic screens)

Mechanism of Action Studies

Signaling Pathway Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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